9-Acridone from 2,2′-diaminobenzophenone

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J3966000087A

Abstract

9-Acridone and 3,6-dichloro-9-acridone have been prepared in high yields by treatment of the corresponding 2,2′-diaminobenzophenones with 100% phosphoric acid. Boiling hydrochloric acid does not effect these cyclisations.

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